(E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-4-thioxothiazolidin-2-one

• IUPAC Name: (5E)-5-[[5-(4-methoxyphenyl)furan-2-yl]methylidene]-4-sulfanylidene-1,3-thiazolidin-2-one
• InChI: InChI=1S/C15H11NO3S2/c1-18-10-4-2-9(3-5-10)12-7-6-11(19-12)8-13-14(20)16-15(17)21-13/h2-8H,1H3,(H,16,17,20)/b13-8+
• InChI Key: QFFRPFOVIHXFBV-MDWZMJQESA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=S)NC(=O)S3
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=S)NC(=O)S3
• Molecular Formula: C15H11NO3S2
• Molecular Weight: 317.4 g/mol
• CAS No.: 463351-38-4

Description

(E)-5-((5-(4-methoxyphenyl)furan-2-yl)methylene)-4-thioxothiazolidin-2-one is a useful research compound. Its molecular formula is C15H11NO3S2 and its molecular weight is 317.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antitumor Effects

• Thioxothiazolidin-4-one derivatives, including compounds similar to the one , have shown potential in inhibiting tumor growth and tumor-induced angiogenesis in mouse models. These compounds significantly reduced ascites tumor volume, cell number, and increased the life span of mice with Ehrlich Ascites Tumor (Chandrappa et al., 2010).
• Another study synthesized derivatives of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid and evaluated their cytotoxicity and apoptosis induction in human leukemia cells. These compounds showed moderate to strong antiproliferative activity in a cell cycle stage-dependent and dose-dependent manner (Chandrappa et al., 2009).

Molecular Structure and Synthesis Studies

• The molecular and solid-state structure of a similar compound, 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one, was studied using X-ray powder diffraction and density functional theory (DFT). This research provides insights into the molecular interactions and structural properties of such compounds (Rahmani et al., 2017).

Antimicrobial Activities

• The antimicrobial activities of azole derivatives, including compounds structurally similar to the query compound, were evaluated. Some of these synthesized compounds displayed activity against tested microorganisms, highlighting their potential in antimicrobial applications (Başoğlu et al., 2013).

Synthesis Techniques and Reaction Studies

• A study explored the synthesis of methyl 4-(methoxymethyl)furo[3,2-b]pyrrole-5-carboxylate and its condensation reactions with active methylene compounds, including 2-thioxothiazolidine-4-one. This research contributes to understanding the synthesis techniques and reaction behaviors of such compounds (Krutošíková et al., 2000).

Antifibrotic and Anticancer Activity

• Amino(imino)thiazolidinone derivatives were synthesized and evaluated for their antifibrotic and anticancer activity. These compounds showed potential as candidates for further testing in these therapeutic areas (Kaminskyy et al., 2016).

Potential Antifertility Agents

• Diaryl derivatives of benzo[b]thiophenes, including structures similar to the query compound, were synthesized and evaluated for potential antifertility agents. These compounds exhibited estrogenic and/or estrogen antagonist activities (Crenshaw et al., 1971).